84-19-5

Dienestrol diacetate

In Stock

• CAS RN:
• 84-19-5

• Formula:
• C22H22O4

• InChI:
• InChI=1S/C22H22O4/c1-5-21(17-7-11-19(12-8-17)25-15(3)23)22(6-2)18-9-13-20(14-10-18)26-16(4)24/h5-14H,1-4H3/b21-5-,22-6+

• InChIKey:
• YWLLGDVBTLPARJ-OXAZHYLESA-N

• Dienestrol diacetate is a derivative of the synthetic non-steroid phenolic compound, DIENESTROL, which exhibits estrogenic activities.

Di-tert-Butylphosphine oxide

In Stock

• CAS RN:
• 684-19-5

• Formula:
• C8H18OP+

• InChI:
• InChI=1S/C8H18OP/c1-7(2,3)10(9)8(4,5)6/h1-6H3/q+1

• InChIKey:
• QQSIRURWBGEHFS-UHFFFAOYSA-N

• Di-tert-Butylphosphine oxide is a useful research compound. Its molecular formula is C8H18OP+ and its molecular weight is 161.2 g/mol. The purity is usually 95%.

3-oxo-N-[3-(trifluoromethyl)phenyl]-3H-benzo[f]chromene-2-carboxamide

In Stock

• CAS RN:
• 5884-19-5

• Formula:
• C21H12F3NO3

• InChI:
• InChI=1S/C21H12F3NO3/c22-21(23,24)13-5-3-6-14(10-13)25-19(26)17-11-16-15-7-2-1-4-12(15)8-9-18(16)28-20(17)27/h1-11H,(H,25,26)

• InChIKey:
• LENPWONQZVNXFD-UHFFFAOYSA-N

• 3-oxo-N-[3-(trifluoromethyl)phenyl]-3H-benzo[f]chromene-2-carboxamide is a useful research compound. Its molecular formula is C21H12F3NO3 and its molecular weight is 383.3 g/mol. The purity is usually 95%.

Combretol

In Stock

• CAS RN:
• 5084-19-5

• Formula:
• C20H20O8

• InChI:
• InChI=1S/C20H20O8/c1-23-11-8-12(21)16-13(9-11)28-18(20(27-5)17(16)22)10-6-14(24-2)19(26-4)15(7-10)25-3/h6-9,21H,1-5H3

• InChIKey:
• SUNUQCQIFHHEOW-UHFFFAOYSA-N

• Combretol is a pentamethoxyflavone that is myricetin in which the hydroxy groups at positions 3, 7, 3', 4' and 5' have been replaced by methoxy groups. It has been isolated from Combretum quadrangulare. It has a role as a metabolite, a plant metabolite and an antileishmanial agent. It is a pentamethoxyflavone and a monohydroxyflavone. It derives from a myricetin.

Kuramerine

In Stock

• CAS RN:
• 21284-19-5

• Formula:
• C28H44NO8+

• InChI:
• InChI=1S/C28H44NO8/c1-17(2)8-10-19-14-21(27(34)35-13-12-29(5,6)7)15-20(11-9-18(3)4)26(19)37-28-25(33)24(32)23(31)22(16-30)36-28/h8-9,14-15,22-25,28,30-33H,10-13,16H2,1-7H3/q+1/t22-,23-,24+,25-,28+/m1/s1

• InChIKey:
• XJVGWFDOEXGVCZ-MOBZEUQDSA-N

• Kuramerine is a useful research compound. Its molecular formula is C28H44NO8+ and its molecular weight is 522.6 g/mol. The purity is usually 95%.

8-[(2E)-2-(4-chlorobenzylidene)hydrazinyl]-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

Usually In Stock

• CAS RN:
• 372184-19-5

• Formula:
• C16H17ClN6O3

• InChI:
• InChI=1S/C16H17ClN6O3/c1-22-13-12(14(24)20-16(22)25)23(7-8-26-2)15(19-13)21-18-9-10-3-5-11(17)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,19,21)(H,20,24,25)/b18-9+

• InChIKey:
• SEKOLEGDYCFQIZ-GIJQJNRQSA-N

• 8-[(2E)-2-(4-chlorobenzylidene)hydrazinyl]-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C16H17ClN6O3 and its molecular weight is 376.8. The purity is usually 95%.

2-(3-Bromophenyl)-2'-trifluoromethylacetophenone

In Stock

• CAS RN:
• 898784-19-5

• Formula:
• C15H10BrF3O

• InChI:
• InChI=1S/C15H10BrF3O/c16-11-5-3-4-10(8-11)9-14(20)12-6-1-2-7-13(12)15(17,18)19/h1-8H,9H2

• InChIKey:
• WEPUGNFTQXIPJL-UHFFFAOYSA-N

• 2-(3-Bromophenyl)-2'-trifluoromethylacetophenone is a useful research compound. Its molecular formula is C15H10BrF3O and its molecular weight is 343.14 g/mol. The purity is usually 95%.

Ethyl 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinolinecarboxylate

In Stock

• CAS RN:
• 107884-19-5

• Formula:
• C21H26FN3O3

• InChI:
• InChI=1S/C21H26FN3O3/c1-3-23-7-9-24(10-8-23)19-12-18-15(11-17(19)22)20(26)16(21(27)28-4-2)13-25(18)14-5-6-14/h11-14H,3-10H2,1-2H3

• InChIKey:
• PMGPHPXEDRFCFI-UHFFFAOYSA-N

• Ethyl 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C21H26FN3O3 and its molecular weight is 387.4 g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((4-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953984-19-5

• Formula:
• C23H24N4O4S2

• InChI:
• InChI=1S/C23H24N4O4S2/c1-3-31-20-10-5-4-9-19(20)27-21(29)12-18-13-32-23(26-18)33-14-22(30)25-17-8-6-7-16(11-17)24-15(2)28/h4-11,13H,3,12,14H2,1-2H3,(H,24,28)(H,25,30)(H,27,29)

• InChIKey:
• MCOMJMATHFXHMN-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((4-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H24N4O4S2 and its molecular weight is 484.59. The purity is usually 95%.

5-(2,4-Dichlorobenzylthio)-2-mercapto-1,3,4-thiadiazole

Usually In Stock

• CAS RN:
• 136384-19-5

• Formula:
• C9H6Cl2N2S3

• InChI:
• InChI=1S/C9H6Cl2N2S3/c10-6-2-1-5(7(11)3-6)4-15-9-13-12-8(14)16-9/h1-3H,4H2,(H,12,14)

• InChIKey:
• XPKHYWRIWANKDK-UHFFFAOYSA-N

• 5-(2,4-Dichlorobenzylthio)-2-mercapto-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C9H6Cl2N2S3 and its molecular weight is 309.3 g/mol. The purity is usually 95%.

(R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide

In Stock

• CAS RN:
• 521284-19-5

• Formula:
• C16H16N2O4

• InChI:
• InChI=1S/C16H16N2O4/c19-15(13-4-2-1-3-5-13)16(20)17-11-10-12-6-8-14(9-7-12)18(21)22/h1-9,15,19H,10-11H2,(H,17,20)/t15-/m1/s1

• InChIKey:
• YWGDTDSOHPHFAQ-OAHLLOKOSA-N

• (R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide, also known as (R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide, is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.314. The purity is usually 95%.

3-Ethyl-2-(2-hydroxy-1-propenyl)benzothiazolium chloride

Usually In Stock

• CAS RN:
• 157584-19-5

• Formula:
• C12H14ClNOS

• InChI:
• InChI=1S/C12H13NOS.ClH/c1-3-13-10-6-4-5-7-11(10)15-12(13)8-9(2)14;/h4-8H,3H2,1-2H3;1H

• 3-Ethyl-2-(2-hydroxy-1-propenyl)benzothiazolium chloride is a useful research compound. Its molecular formula is C12H14ClNOS and its molecular weight is 255.76. The purity is usually 95%.

2-(cyclopentylsulfanyl)-4-methoxybenzoic acid

In Stock

• CAS RN:
• 1501584-19-5

• Formula:
• C13H16O3S

• InChI:
• InChI=1S/C13H16O3S/c1-16-9-6-7-11(13(14)15)12(8-9)17-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,14,15)

• InChIKey:
• KUWXZIBDHVLZHI-UHFFFAOYSA-N

• 2-(cyclopentylsulfanyl)-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C13H16O3S and its molecular weight is 252.33 g/mol. The purity is usually 95%.

(3E)-3-[(2,4-dichlorophenyl)methylidene]chromen-4-one

In Stock

• CAS RN:
• 1705584-19-5

• Formula:
• C16H10Cl2O2

• InChI:
• InChI=1S/C16H10Cl2O2/c17-12-6-5-10(14(18)8-12)7-11-9-20-15-4-2-1-3-13(15)16(11)19/h1-8H,9H2/b11-7+

• InChIKey:
• TUVLRABRHGSUMF-YRNVUSSQSA-N

• (3E)-3-[(2,4-dichlorophenyl)methylidene]chromen-4-one is a useful research compound. Its molecular formula is C16H10Cl2O2 and its molecular weight is 305.15. The purity is usually 95%.

7-bromo-1H-indole-3-sulfonamide

In Stock

• CAS RN:
• 2138184-19-5

• Formula:
• C8H7BrN2O2S

• InChI:
• InChI=1S/C8H7BrN2O2S/c9-6-3-1-2-5-7(14(10,12)13)4-11-8(5)6/h1-4,11H,(H2,10,12,13)

• InChIKey:
• CFIHUZYOARGVEW-UHFFFAOYSA-N

• 7-bromo-1H-indole-3-sulfonamide is a useful research compound. Its molecular formula is C8H7BrN2O2S and its molecular weight is 275.12. The purity is usually 95%.

Naphthalen-2-yl 2,4,5-trimethylbenzene-1-sulfonate

In Stock

• CAS RN:
• 2361684-19-5

• Formula:
• C19H18O3S

• InChI:
• InChI=1S/C19H18O3S/c1-13-10-15(3)19(11-14(13)2)23(20,21)22-18-9-8-16-6-4-5-7-17(16)12-18/h4-12H,1-3H3

• InChIKey:
• JABHDBLUGZFSQK-UHFFFAOYSA-N

• Naphthalen-2-yl 2,4,5-trimethylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C19H18O3S and its molecular weight is 326.41. The purity is usually 95%.

2-Methyl-4-[[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole

Usually In Stock

• CAS RN:
• 2379984-19-5

• Formula:
• C17H23N3OS

• InChI:
• InChI=1S/C17H23N3OS/c1-13-9-17(3-6-18-13)21-11-15-4-7-20(8-5-15)10-16-12-22-14(2)19-16/h3,6,9,12,15H,4-5,7-8,10-11H2,1-2H3

• InChIKey:
• PHWAQSDKYMKNSA-UHFFFAOYSA-N

• 2-Methyl-4-[[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole is a useful research compound. Its molecular formula is C17H23N3OS and its molecular weight is 317.45. The purity is usually 95%.